![molecular formula C29H30O5 B1206003 5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid CAS No. 68935-40-0](/img/structure/B1206003.png)
5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid
Overview
Description
Typically, a compound’s description includes its IUPAC name, common names, and structural formula. It may also include its appearance (solid, liquid, color, etc.) and any notable characteristics .
Synthesis Analysis
This involves understanding the chemical reactions used to create the compound. It often includes the starting materials, reagents, catalysts, and conditions of the reaction .Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It includes understanding the reagents, products, and mechanisms of these reactions .Physical And Chemical Properties Analysis
This includes properties like melting point, boiling point, solubility, density, and refractive index. It also includes chemical properties like acidity/basicity, reactivity, and stability .Scientific Research Applications
Prostaglandin F2α Receptor Antagonist Development
5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid has been identified as a promising lead compound for the development of prostaglandin F2α receptor antagonists. Its selective activity for antagonism of PGF2α was demonstrated through comparative studies with other 2-indanpropionic acids, showing its potential in drug development for targeting prostaglandin F2α related pathways (Witiak et al., 1979).
Antiabortifacient Properties
Research has shown that 5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid exhibits significant antiabortifacient properties. In a study involving mice, it effectively protected against premature delivery induced by PGF2α, highlighting its potential as an antiabortifacient agent (Rahwan et al., 1983).
Uterine Relaxant Effects
This compound has also been evaluated for its relaxant effects on uterine smooth muscle. Studies indicate that it can inhibit uterine contractions induced by various agents in a concentration-dependent and reversible manner, suggesting its utility in conditions requiring uterine relaxation (Heaslip et al., 1981).
Further Structural Concepts in Drug Design
Further research into the structural modifications of 5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid has been conducted to explore more drug design concepts. This includes the preparation and evaluation of various structural derivatives, contributing to the understanding of essential structural features for its biological activity (Witiak et al., 1984).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
propyl 3-[3-oxo-5,6-bis(phenylmethoxy)-1,2-dihydroinden-2-yl]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30O5/c1-2-15-32-28(30)14-13-23-16-24-17-26(33-19-21-9-5-3-6-10-21)27(18-25(24)29(23)31)34-20-22-11-7-4-8-12-22/h3-12,17-18,23H,2,13-16,19-20H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFYGBCPQDCYYSA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC(=O)CCC1CC2=CC(=C(C=C2C1=O)OCC3=CC=CC=C3)OCC4=CC=CC=C4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10867767 | |
Record name | Propyl 3-[5,6-bis(benzyloxy)-1-oxo-2,3-dihydro-1H-inden-2-yl]propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10867767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
458.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid | |
CAS RN |
68935-40-0 | |
Record name | 5,6-Bis(dibenzyloxy)-1-oxo-2-propyl-2-indanpropionic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068935400 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propyl 3-[5,6-bis(benzyloxy)-1-oxo-2,3-dihydro-1H-inden-2-yl]propanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10867767 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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